![molecular formula C11H7Cl2NOS2 B4959369 5-(2,6-dichlorobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4959369.png)
5-(2,6-dichlorobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,6-dichlorobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, commonly known as DCMU, is a herbicide that is widely used in agricultural practices to control the growth of unwanted plants. It was first discovered in 1958 by a team of researchers at the University of California, Berkeley. Since then, DCMU has been extensively studied for its chemical properties, synthesis methods, and its effects on living organisms.
Mechanism of Action
DCMU works by inhibiting the electron transport chain in photosystem II. Specifically, it binds to the D1 protein in the photosystem II complex, which prevents the transfer of electrons from the water-splitting complex to the plastoquinone pool. This inhibition leads to a decrease in the production of ATP and NADPH, which are essential for the photosynthetic process.
Biochemical and Physiological Effects:
DCMU has been shown to have a variety of biochemical and physiological effects on living organisms. In plants, DCMU inhibits the photosynthetic process, which can lead to a decrease in growth and development. In aquatic organisms, DCMU can be toxic, leading to a decrease in survival rates. In mammals, DCMU has been shown to have low toxicity levels, but further research is needed to fully understand its effects on human health.
Advantages and Limitations for Lab Experiments
One advantage of using DCMU in lab experiments is its ability to inhibit the photosynthetic process in plants. This allows researchers to study the effects of photosynthesis on plant growth and development. However, DCMU can be toxic to aquatic organisms, which limits its use in certain experiments. Additionally, further research is needed to fully understand the effects of DCMU on human health.
Future Directions
There are several future directions for research on DCMU. One area of interest is the development of new herbicides that are more effective and less toxic than DCMU. Additionally, further research is needed to fully understand the effects of DCMU on human health and the environment. Finally, DCMU could be used as a tool to study the effects of photosynthesis on plant growth and development in a variety of plant species.
Synthesis Methods
DCMU can be synthesized using a variety of methods, including the reaction of 2,6-dichlorobenzaldehyde with thiosemicarbazide in the presence of a base. The resulting product is then reacted with methyl isocyanate to form DCMU. This synthesis method is widely used in the production of DCMU for commercial use.
Scientific Research Applications
DCMU has been extensively studied for its applications in scientific research. It is commonly used as a tool to study the photosynthetic process in plants. DCMU inhibits the electron transport chain in photosystem II, which leads to a decrease in the production of ATP and NADPH. This inhibition allows researchers to study the effects of photosynthesis on plant growth and development.
properties
IUPAC Name |
(5Z)-5-[(2,6-dichlorophenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2NOS2/c1-14-10(15)9(17-11(14)16)5-6-7(12)3-2-4-8(6)13/h2-5H,1H3/b9-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AADLUCXUZROVSP-UITAMQMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CC2=C(C=CC=C2Cl)Cl)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C(C=CC=C2Cl)Cl)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.